Cas no 1217544-28-9 (Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid)

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid is a protected thiazolidine derivative used in peptide synthesis, particularly for introducing constrained secondary structures. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The (4S,2RS) stereochemistry and methyl substitution at the 2-position enhance conformational rigidity, making it valuable for studying peptide folding and bioactivity. Its thiazolidine ring contributes to stability against enzymatic degradation. This compound is particularly useful in solid-phase peptide synthesis (SPPS) for constructing modified peptides with improved pharmacokinetic properties. Careful handling under inert conditions is recommended due to its sensitivity to moisture and light.
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid structure
1217544-28-9 structure
Product Name:Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid
CAS No:1217544-28-9
MF:C20H19NO4S
MW:369.43416428566
CID:1213204
PubChem ID:45934222
Update Time:2025-06-07

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (4S)-3-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methyl-1,3-thiazolidi ne-4-carboxylic acid
    • Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylicacid
    • Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic acid
    • (4S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-2-methyl-1,3-thiazolidine-4-carboxylic acid
    • A927308
    • (4S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
    • EN300-12621457
    • CS-0283387
    • (4S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylthiazolidine-4-carboxylicacid
    • 1217544-28-9
    • (4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
    • Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid
    • MDL: MFCD02682332
    • Inchi: 1S/C20H19NO4S/c1-12-21(18(11-26-12)19(22)23)20(24)25-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,10-11H2,1H3,(H,22,23)/t12?,18-/m1/s1
    • InChI Key: WFCIGOQMPVAAGQ-VMHBGOFLSA-N
    • SMILES: S1C[C@H](C(=O)O)N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C

Computed Properties

  • Exact Mass: 369.10347926g/mol
  • Monoisotopic Mass: 369.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 92.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 589.4±50.0 °C at 760 mmHg
  • Flash Point: 310.3±30.1 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Security Information

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F025350-250mg
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid
1217544-28-9
250mg
$ 450.00 2022-06-05
TRC
F025350-500mg
Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid
1217544-28-9
500mg
$ 745.00 2022-06-05
Chemenu
CM489314-1g
(4S)-3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid
1217544-28-9 95%
1g
$*** 2023-04-03
Enamine
EN300-12621457-0.05g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
0.05g
$740.0 2023-05-25
Enamine
EN300-12621457-0.1g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
0.1g
$967.0 2023-05-25
Enamine
EN300-12621457-0.25g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
0.25g
$1379.0 2023-05-25
Enamine
EN300-12621457-0.5g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
0.5g
$2176.0 2023-05-25
Enamine
EN300-12621457-1.0g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
1g
$2789.0 2023-05-25
Enamine
EN300-12621457-2.5g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
2.5g
$5466.0 2023-05-25
Enamine
EN300-12621457-5.0g
(4S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,3-thiazolidine-4-carboxylic acid
1217544-28-9 95%
5g
$8089.0 2023-05-25

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid Related Literature

Additional information on Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid: A Comprehensive Overview

Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid, with the CAS registry number 1217544-28-9, is a significant compound in the field of organic chemistry and biochemistry. This compound is particularly notable for its role in peptide synthesis and its potential applications in drug discovery. The molecule combines a thiazolidine ring system with a carboxylic acid group, making it a versatile building block in organic synthesis.

The structure of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid is characterized by a thiazolidine ring, which is a five-membered ring containing sulfur and nitrogen atoms. The stereochemistry at the 4S and 2RS positions is crucial for its biological activity and synthetic utility. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the carboxylic acid, which is commonly used in peptide synthesis to prevent unwanted side reactions during the coupling process.

Recent studies have highlighted the importance of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid in the development of bioactive molecules. Researchers have explored its potential as a precursor for peptide-based drugs, where the stereochemistry of the molecule plays a critical role in determining the pharmacokinetic properties of the final product. The compound has also been investigated for its ability to form stable amide bonds under mild reaction conditions, making it an attractive candidate for use in solid-phase synthesis.

In terms of synthesis, Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid can be prepared through various routes, including the coupling of amino acids with appropriate protecting groups. The stereochemical purity of the compound is often achieved through enzymatic resolution or chiral resolution techniques. These methods ensure that the compound maintains its desired stereochemical configuration, which is essential for its biological activity.

The application of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid extends beyond peptide synthesis. It has been utilized in the construction of complex natural products and has shown promise in medicinal chemistry as a component of bioactive compounds. Recent research has focused on its role in the development of inhibitors for various enzymes, including proteases and kinases, which are key targets in cancer therapy and inflammatory diseases.

In addition to its synthetic applications, Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid has been studied for its potential as a chiral catalyst in asymmetric synthesis. The thiazolidine ring system provides a rigid chiral environment that can facilitate enantioselective reactions. This property has led to its use in the synthesis of chiral pharmaceuticals and agrochemicals.

The latest advancements in computational chemistry have also contributed to our understanding of Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid. Molecular modeling studies have provided insights into its interaction with biological targets at the molecular level. These studies have helped guide the design of more potent and selective derivatives of this compound.

In conclusion, Fmoc-(4S,2RS)-2-methylthiazolidine-4-carboxylic Acid is a versatile and valuable compound in organic synthesis and drug discovery. Its unique structure and stereochemical properties make it an essential tool for researchers working in peptide chemistry and medicinal chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound will likely play an increasingly important role in the development of novel therapeutic agents.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd